5-Bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C10H3BrClFN2OS/c11-7-6-9(12)14-3-15-10(6)17-8(7)4-1-2-5(13)16-4/h1-3H
• InChI Key: OEBAPNYAYMNZBF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)F)C2=C(C3=C(S2)N=CN=C3Cl)Br
• Molecular Formula: C10H3BrClFN2OS
• Molecular Weight: 333.56 g/mol

Description

5-Bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine is a heterocyclic compound with a five-membered ring structure. The compound has a variety of applications in drug discovery, medicinal chemistry, and materials science. The compound was first reported in 1999 and has since been studied extensively for its potential therapeutic properties. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial effects in various studies.

Mechanism of Action

The exact mechanism of action of 5-bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in inflammation and tumorigenesis. In addition, it has been found to inhibit the activity of certain transcription factors, such as NF-κB, which are involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine have been studied extensively. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, it has been found to inhibit the activity of certain enzymes, such as COX-2 and NF-κB, which are involved in the regulation of inflammatory and immune responses. Furthermore, it has been found to possess antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine in lab experiments is its low cost and availability. Furthermore, the compound is relatively stable and can be stored for long periods of time. However, the compound is highly toxic and should be handled with care in the laboratory. In addition, the compound has limited solubility in water and is not soluble in most organic solvents.

Future Directions

The potential applications of 5-bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine are still being explored. Future research may focus on the development of new formulations and delivery systems for the compound, as well as its potential use in combination with other drugs. Additionally, further investigations into the compound's mechanism of action and its potential uses in other therapeutic areas may also be explored. Finally, further studies may also focus on the compound's potential use as an adjuvant or in combination with other agents for the treatment of various diseases.

Scientific Research Applications

5-Bromo-4-chloro-6-(5-fluorofuran-2-yl)thieno[2,3-d]pyrimidine has been studied extensively for its potential therapeutic properties. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial effects. In particular, it has been used in the treatment of prostate cancer, colorectal cancer, and multiple myeloma. Furthermore, it has been studied for its potential use as an anti-diabetic agent, an antioxidant, and as an agent for improving cognitive function. In addition, the compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.